Cas no 2126160-91-4 (1-ethynyl-2-azabicyclo[2.1.1]hexane;hydrochloride)

• Product Name: 1-ethynyl-2-azabicyclo[2.1.1]hexane;hydrochloride
• CAS No: 2126160-91-4
• MF: C₇H₁₀ClN
• MW: 143.614000797272
• CID: 4639057
• Update Time: 2025-05-25

1-ethynyl-2-azabicyclo[2.1.1]hexane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-2-azabicyclo[2.1.1]hexane hydrochloride
• 1-ethynyl-2-azabicyclo[2.1.1]hexane;hydrochloride

• Inchi： 1S/C7H9N.ClH/c1-2-7-3-6(4-7)5-8-7;/h1,6,8H,3-5H2;1H
• InChI Key： ZNJFROWJKBEOKJ-UHFFFAOYSA-N
• SMILES： C(C12NCC(C1)C2)#C.Cl

Additional information on 1-ethynyl-2-azabicyclo[2.1.1]hexane;hydrochloride

Compound CAS No 2126160-91-4: 1-Ethynyl-2-Azabicyclo[2.1.1]Hexane Hydrochloride

The compound with CAS No 2126160-91-4, commonly referred to as 1-Ethynyl-2-Azabicyclo[2.1.1]Hexane Hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which combines a bicyclo[2.1.1]hexane framework with an ethynyl group and a nitrogen atom, making it a valuable substrate for various chemical transformations and applications.

Bicyclic compounds like bicyclo[2.1.1]hexane are known for their stability and rigidity, which are advantageous in drug design and materials science. The presence of the ethynyl group introduces additional reactivity, enabling this compound to participate in a wide range of reactions, including cycloadditions, conjugate additions, and other pericyclic reactions. Recent studies have highlighted the potential of such systems in the synthesis of complex natural products and bioactive molecules.

The hydrochloride salt form of this compound is particularly useful in pharmaceutical applications due to its enhanced solubility and stability under physiological conditions. Researchers have explored the use of hydrochloride salts in drug delivery systems, where the controlled release of active pharmaceutical ingredients is critical for therapeutic efficacy.

Recent advancements in synthetic methodology have led to more efficient routes for the preparation of bicyclic azacyclic compounds like bicyclo[2.1.1]hexane derivatives. For instance, the use of transition metal catalysts has enabled the construction of these complex frameworks with high precision and yield, reducing the number of steps required in traditional synthesis pathways.

In terms of biological activity, bicyclo[2.1.1]hexane derivatives have shown promise as inhibitors of various enzymes and receptors, making them attractive candidates for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

Moreover, the incorporation of an ethynyl group into such bicyclic systems has opened new avenues for click chemistry applications, where modular assembly of molecules can be achieved with unprecedented efficiency.

As research continues to uncover new properties and applications for CAS No 2126160-91-4, this compound is poised to play a significant role in advancing both academic research and industrial development.